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Compound of Interest

Compound Name: TRV-120027 TFA

Cat. No.: B8104530 Get Quote

For researchers and professionals in drug development, the responsible handling and disposal

of chemical reagents like TRV-120027 TFA are paramount for maintaining a safe laboratory

environment and minimizing environmental impact. This guide provides detailed, step-by-step

procedures for the safe disposal of TRV-120027 TFA, a research compound comprised of the

peptide trevogrumab and trifluoroacetic acid (TFA). While trevogrumab itself is not classified as

a hazardous substance, the trifluoroacetic acid component is a strong, corrosive acid that

dictates the stringent disposal protocols required.[1][2] Adherence to these guidelines is critical

for ensuring personnel safety and regulatory compliance.

Chemical Safety and Properties
TRV-120027 TFA is a salt where the peptide trevogrumab is counter-balanced by the

trifluoroacetate anion. The hazardous properties of this compound are primarily driven by the

TFA component. Trifluoroacetic acid is a colorless, volatile liquid with a sharp, vinegar-like

smell.[3] It is a strong acid and is corrosive, necessitating careful handling with appropriate

personal protective equipment (PPE).

Quantitative Data Summary for Trifluoroacetic Acid (TFA)
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Property Value

Chemical Formula C₂HF₃O₂

Molar Mass 114.02 g/mol

Appearance Colorless liquid

Density 1.489 g/cm³ at 20°C

Melting Point -15.4 °C

Boiling Point 72.4 °C

Solubility in Water Miscible

Acidity (pKa) 0.52

This data is for trifluoroacetic acid, the hazardous component of TRV-120027 TFA.[3]

Experimental Protocols: Disposal and Spill Cleanup
The following protocols outline the necessary steps for the safe management and disposal of

TRV-120027 TFA waste. These procedures are based on established safety guidelines for

handling strong acids.

Personal Protective Equipment (PPE)
Before handling TRV-120027 TFA, ensure the following personal protective equipment is worn:

Lab Coat: A properly fitting lab coat must be worn.

Gloves: Chemical-resistant nitrile gloves are required. If handling larger quantities, heavy-

duty gloves such as butyl rubber or Viton are recommended.[4]

Eye Protection: Chemical safety glasses that meet the American National Standards Institute

(ANSI) Z-87.1 standard are mandatory.[5] For larger volumes (>100 mL), the use of splash

goggles is recommended.[5]

Footwear: Closed-toed shoes must be worn.[5]
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Waste Disposal Protocol
All waste containing TRV-120027 TFA must be treated as hazardous waste.

Container Selection: Use a sturdy, leak-proof container made of glass or plastic with a tight-

fitting lid.[5] Do not use metal containers, as acids can corrode them.[3]

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full

chemical name: "TRV-120027 (trevogrumab trifluoroacetate)" or "Waste containing

Trifluoroacetic Acid".[3][5] Do not use abbreviations.[5]

Segregation: Store the waste container in a designated satellite accumulation area.[5] Keep

it segregated from incompatible materials such as bases, oxidizers, and hydrides.[4][6]

Drain Disposal Prohibition:Do not pour TRV-120027 TFA waste down the drain.[3][4]

Collection: Once the waste container is approximately 80% full, arrange for its collection by

your institution's Environmental Health & Safety (EH&S) department.[5] Follow your

institution's specific procedures for chemical waste pickup.[4]

Empty Containers: Empty containers that held TRV-120027 TFA should be handled as

hazardous waste as they may still contain harmful residues. Rinse the container before

submitting it for disposal.[5]

Spill Cleanup Protocol
For Minor Spills (<500 mL):

Alert Personnel: Immediately inform others in the vicinity of the spill.[3]

Ventilation: Ensure the area is well-ventilated, preferably within a chemical fume hood.[3][4]

Containment and Absorption: Confine the spill to a small area. Absorb the spill with an inert

material such as vermiculite, sand, or a commercial acid spill neutralizer.[3][5]

Collection: Carefully collect the absorbed material and place it in a suitable, labeled

container for hazardous waste.[3]
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Decontamination: Clean the spill area with a neutralizing agent like sodium bicarbonate

solution, followed by a water rinse.[3]

For Major Spills (>500 mL) or Spills with Personnel Exposure:

Evacuate: Immediately evacuate the laboratory.[3]

Emergency Services: Call 911 or your institution's emergency response number.[3][4]

First Aid: If there has been personnel exposure, immediately begin first aid measures and

seek medical attention.[4]

Skin Contact: Remove contaminated clothing and rinse the affected area with copious

amounts of water for at least 15 minutes, using a safety shower if necessary.[4][7]

Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash

station, holding the eyelids open.[4][7]

Inhalation: Move the affected person to fresh air.[7]

Ingestion: Rinse the mouth with water. Do not induce vomiting.

Visual Guides
To further clarify the procedural flow, the following diagrams illustrate the decision-making

process for waste disposal and spill response.
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TRV-120027 TFA Waste Disposal Workflow

Generate TRV-120027 TFA Waste

Select appropriate non-metal,
leak-proof container

Label as 'Hazardous Waste'
with full chemical name

Store in designated satellite
accumulation area

Segregate from incompatible
materials (bases, oxidizers)

Container is 80% full?

Arrange for EH&S pickup

Yes

Continue to store safely

No

Click to download full resolution via product page

Caption: Workflow for TRV-120027 TFA Waste Disposal.
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TRV-120027 TFA Spill Response Protocol

Spill Occurs

Spill >500 mL or
personnel exposure?

Evacuate the area

Yes

Alert others in the area
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Call 911 / Emergency Response

Provide first aid if necessary
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(e.g., vermiculite, sand)

Collect absorbed material into
hazardous waste container

Decontaminate spill area with
neutralizer and water
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Caption: Decision-making process for spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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